Cas no 671802-00-9 (Tert-butyl 3-(2-hydroxyethoxy)propanoate)

• Product Name: Tert-butyl 3-(2-hydroxyethoxy)propanoate
• CAS No: 671802-00-9
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• MDL: MFCD22056310
• CID: 2089114
• PubChem ID: 11263965
• Update Time: 2025-09-27

Tert-butyl 3-(2-hydroxyethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• HO-PEG1-CH2CH2COOtBu
• 2-Methyl-2-propanyl 3-(2-hydroxyethoxy)propanoate
• Hydroxy-PEG1-t-butyl ester
• tert-butyl 3-(2-hydroxyethoxy)propanoate
• Propanoic acid, 3-(2-hydroxyethoxy)-, 1,1-dimethylethyl ester
• KM5160
• SY207220
• AK313608
• 3-(2-Hydroxyethoxy)propanoic acid tert-butyl ester
• Z2235810270
• Hydroxy-PEG1-(CH2)2-Boc
• ACWLDITVZGWIKA-UHFFFAOYSA-N
• OH-PEG1-TBA
• Tert-butyl3-(2-hydroxyethoxy)propanoate
• SCHEMBL898476
• WLZ3352
• HY-W055870
• S10727
• MFCD22056310
• EN300-245588
• AS-18988
• HO-PEG1-t-butyl ester
• AKOS027196668
• Z1416167559
• WBB80200
• 671802-00-9
• CHEMBL4555222
• DA-41738
• OH-PEG1-CH2CH2COOtBu
• CS-0047718
• BP-20597
• 817-979-2
• Tert-butyl 3-(2-hydroxyethoxy)propanoate

• MDL： MFCD22056310
• Inchi： 1S/C9H18O4/c1-9(2,3)13-8(11)4-6-12-7-5-10/h10H,4-7H2,1-3H3
• InChI Key： ACWLDITVZGWIKA-UHFFFAOYSA-N
• SMILES： O(C(CCOCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 190.12050905 g/mol
• Monoisotopic Mass: 190.12050905 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Molecular Weight: 190.24
• XLogP3: 0.2